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Compound of Interest

Compound Name: Mixidine

Cat. No.: B1213034

A comprehensive review of the available scientific literature reveals a significant scarcity of in-
depth technical information regarding Mixidine (CAS Number: 27737-38-8). Despite targeted
searches using its chemical name, N-[2-(3,4-dimethoxyphenyl)ethyl]-1-methylpyrrolidin-2-imine,
and the alternative identifier McN-1589, detailed pharmacological data, mechanistic studies,
and specific experimental protocols remain largely unavailable in the public domain.

This guide summarizes the limited information that has been identified and highlights the
current knowledge gaps.

Chemical and Physical Properties

Based on publicly accessible chemical databases, the fundamental properties of Mixidine
have been collated.
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Property Value Source

CAS Number 27737-38-8 N/A

Molecular Formula C15H22N202 N/A

Molecular Weight 262.35 g/mol N/A
N-[2-(3,4-

IUPAC Name dimethoxyphenyl)ethyl]-1- N/A

methylpyrrolidin-2-imine

McN-1589, Mixidina,
Synonyms o N/A
Mixidinum

Pharmacological Profile: A Knowledge Gap

A thorough search of scientific literature and patent databases did not yield any specific studies
detailing the pharmacodynamics or pharmacokinetics of Mixidine. While the chemical structure
suggests potential cardiovascular or neurological activity, there is no published evidence to
support a specific mechanism of action.

Initial searches often resulted in information pertaining to other cardiovascular drugs such as
Moxonidine and Clonidine. It is crucial to distinguish Mixidine from these compounds, as they
are distinct chemical entities.

Synthesis and Experimental Protocols

Information regarding the synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-1-methylpyrrolidin-2-
imine is not readily available in peer-reviewed journals. While general synthetic routes for
related pyrrolidine derivatives exist, a specific, detailed protocol for Mixidine could not be
located.

Consequently, no experimental protocols for biological assays, preclinical, or clinical studies
involving Mixidine can be provided at this time.

Signaling Pathways and Mechanism of Action
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The absence of pharmacological data for Mixidine means that its mechanism of action and
any associated signaling pathways are unknown. It is not possible to create the requested
diagrams of signaling pathways, experimental workflows, or logical relationships due to this
lack of foundational research.

Conclusion

The user's request for an in-depth technical guide on Mixidine (CAS 27737-38-8) cannot be
fulfilled due to the profound lack of available scientific data. The core requirements, including
the presentation of quantitative data, detailed experimental protocols, and visualizations of
signaling pathways, cannot be met.

For researchers, scientists, and drug development professionals interested in this compound,
the current state of knowledge suggests that Mixidine is either a sparsely researched chemical
entity or the relevant studies are not publicly accessible. Further investigation would require de
novo research to characterize its synthesis, chemical properties, and biological activities.

 To cite this document: BenchChem. [An In-Depth Technical Guide to Mixidine (CAS Number:
27737-38-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213034#mixidine-cas-number-27737-38-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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